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Introduction

Thenylchlor (C₁₆H₁₈ClNO₂S) is a chloroacetamide herbicide used for pre-emergence control of annual

grasses and broadleaved weeds in rice crops and other upland crops. Its environmental monitoring is crucial

due to its moderate aqueous solubility (11.0 mg/L at 20°C) and potential for water contamination

through agricultural runoff [1]. These application notes provide validated protocols for extracting and

analyzing Thenylchlor from soil and water samples, supporting environmental monitoring and regulatory

compliance.

Chemical and Physical Properties

Table 1: Fundamental properties of Thenylchlor essential for method development [1]

Property Value Significance for Analysis

Chemical Formula C₁₆H₁₈ClNO₂S Determines detection method and fragmentation

pattern
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Property Value Significance for Analysis

Molecular Weight 323.84 g/mol -

Water Solubility (20°C) 11.0 mg/L Guides extraction solvent selection; indicates

leaching potential

Octanol-Water Partition
Coefficient (Log P)

3.53 Suggests high affinity for organic solvents; indicates

potential for bioaccumulation

Vapor Pressure (20°C) 0.028 mPa Low volatility; suitable for GC analysis without

significant loss

Soil DT₅₀ (typical) 14 days Non-persistent; requires timely sampling

Koc (Organic Carbon Partition
Coefficient)

890 mL/g Moderate soil mobility; informs extraction approach
from different soil types

Sample Preparation and Extraction Protocols

Water Sample Extraction

Principle: Thenylchlor is efficiently extracted from water samples using organic solvent due to its non-ionic

character and moderate hydrophobicity.

Materials:

Water samples (1 L recommended)

Pesticide-grade acetonitrile or dichloromethane
Anhydrous magnesium sulfate (MgSO₄) for dehydration

Sodium chloride (NaCl) for salting-out effect
Solid Phase Extraction (SPE) apparatus

C18 SPE cartridges (500 mg, 6 mL) as an alternative approach

Procedure:
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Sample Collection and Filtration: Collect water samples in amber glass bottles. Filter through 0.7

μm glass fiber filters to remove particulate matter.
Liquid-Liquid Extraction (LLE):

Transfer 1 L of water to a separatory funnel.
Add 100 mL of pesticide-grade acetonitrile and shake vigorously for 2 minutes.

Add approximately 5 g of NaCl to enhance phase separation.
Allow phases to separate completely, then collect the organic layer.

Repeat extraction twice with 50 mL fresh acetonitrile.
Combine all organic extracts and dehydrate with 15 g anhydrous MgSO₄.

Alternative Solid Phase Extraction (SPE):
Condition C18 cartridge with 5 mL methanol followed by 5 mL reagent water.

Pass 1 L water sample through cartridge at flow rate of 5-10 mL/min.
Dry cartridge under vacuum for 10-15 minutes.

Elute Thenylchlor with 2 × 5 mL acetonitrile into collection tube.
Concentration: Gently evaporate combined extracts to near dryness under a stream of nitrogen at

40°C. Reconstitute in 1.0 mL acetonitrile for GC-MS analysis.

Soil Sample Extraction

Principle: Thenylchlor is extracted from soil matrices using organic solvents based on QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) methodology.

Materials:

Soil samples (10-15 g representative sample)

Acetonitrile (pesticide grade) as extraction solvent
QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 0.5 g disodium citrate sesquihydrate, 1 g

sodium citrate tribasic dihydrate)
Centrifuge tubes (50 mL)

Dispersive SPE cleanup sorbents (150 mg MgSO₄, 25 mg primary secondary amine (PSA), 25 mg
C18 per mL extract)

Procedure:

Sample Preparation: Air-dry soil samples at room temperature and sieve through 2 mm mesh.

Homogenize thoroughly.
Hydration: Place 10 g of soil into a 50 mL centrifuge tube. Add 5 mL reagent water and vortex for 30

seconds.
Extraction:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 9 Tech Support

https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Add 10 mL acetonitrile to hydrated soil sample.

Shake vigorously for 1 minute to ensure complete solvent contact.
Immediately add QuEChERS extraction salts and shake vigorously for another minute.

Centrifuge at 4000 rpm for 5 minutes to separate phases.
Cleanup:

Transfer 6 mL of upper acetonitrile layer to a 15 mL tube containing d-SPE sorbents.
Shake vigorously for 30 seconds to adsorb co-extractives.

Centrifuge at 4000 rpm for 5 minutes.
Concentration: Transfer supernatant to a clean vial and concentrate under nitrogen stream if

necessary. Reconstitute as needed for analysis.

Instrumental Analysis by GC-MS

Instrument Configuration: Gas Chromatography-Mass Spectrometry with Total Ion Chromatogram

(GCMS-TIC) provides optimal sensitivity and confirmation for Thenylchlor analysis [2].

Table 2: Optimized GC-MS parameters for Thenylchlor analysis [2]

Parameter Setting

GC System Single Quadrupole GCMS

Column Agilent DB-5MS (30 m × 0.25 mm × 0.25 μm)

Carrier Gas Helium

Flow Rate 1-2 mL/min

Injection
Temperature

250°C

Injection Volume 1 μL (splitless mode)

Oven Program 90°C (hold 2 min), 6°C/min to 150°C (hold 5 min), 5°C/min to 220°C (hold 5
min), 6°C/min to 290°C (hold 2 min)

Total Run Time 49.6 minutes

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 9 Tech Support

https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8325007/
https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8325007/
https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Setting

MS Source
Temperature

230°C

MS Quad
Temperature

150-155°C

Solvent Delay 3.00 minutes

Ionization Mode Electron Impact (EI, 70 eV)

Identification and Quantification:

Target ions: Monitor molecular ion and characteristic fragments (m/z 323.84 molecular ion)

Qualifier ions: Use at least two characteristic fragment ions for confirmation
Calibration: Prepare matrix-matched standards in concentration range of 0.001-1.0 μg/mL

Quality Assurance and Method Validation

Calibration and Linear Range: Prepare calibration standards in pesticide-free soil or water extract. The

method demonstrates excellent linearity (r² > 0.99) in range of 0.001-1.0 μg/mL [2].

Table 3: Method performance characteristics for Thenylchlor analysis

Parameter Performance Value Acceptance Criteria

Limit of Detection
(LOD)

0.78-14.74 ng/mL (ppb) [2] -

Limit of
Quantification (LOQ)

2.34-44.22 ng/mL (ppb) [2] -

Recovery (%) 70-120% [2] 70-120% with RSD <20%

Precision (RSD) <15-20% [2] ≤20%
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Parameter Performance Value Acceptance Criteria

Matrix Effects Evaluate by comparing slopes of solvent
and matrix-matched calibrations

≤±20%
suppression/enhancement

Quality Control Measures:

Include procedural blanks with every batch of 20 samples

Analyze replicates (minimum 1 per batch) with acceptance criteria of RSD <20%
Include laboratory control samples (spiked blanks) with recovery of 70-120%

Use internal standards (e.g., deuterated analogs) when available to correct for matrix effects

Environmental Considerations

Thenylchlor's moderate water solubility and low soil adsorption (Koc 890 mL/g) make it mobile in the

environment, with potential to contaminate water systems through runoff [1]. Understanding soil

characteristics and water potential effects on herbicide availability is crucial for accurate environmental

monitoring, as demonstrated in studies with similar herbicides like clomazone [3]. The double-tube

technique for determining plant-available concentration in soil solution provides a more accurate estimate of

available herbicide at solution-soil ratios representative of plant root-herbicide relationships [3].

Experimental Workflow

The following diagram illustrates the complete analytical workflow for Thenylchlor extraction and analysis

from environmental samples:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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